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Compound of Interest

Compound Name: 2-(Difluoromethoxy)nicotinonitrile

Cat. No.: B578200

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Difluoromethoxy)nicotinonitrile is a fluorinated pyridine derivative that has garnered
interest within the fields of medicinal chemistry and drug discovery. The incorporation of the
difluoromethoxy group (-OCFzH) into the nicotinonitrile scaffold can significantly modulate the
physicochemical and pharmacokinetic properties of molecules, potentially enhancing their
metabolic stability, membrane permeability, and binding affinity to biological targets. This
technical guide provides a comprehensive overview of the available data on 2-
(Difluoromethoxy)nicotinonitrile, including its properties, synthesis, and potential
applications, with a focus on providing practical information for researchers.

Physicochemical Properties

2-(Difluoromethoxy)nicotinonitrile is a solid at room temperature with the chemical formula
C7H4F2N20 and a molecular weight of 170.12 g/mol .[1][2][3] It is recommended to be stored in
an inert atmosphere at 2-8°C.[1][3] The purity of commercially available 2-
(Difluoromethoxy)nicotinonitrile is typically around 95%.[1][3]
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Property Value Reference
CAS Number 1214388-53-0 [1][2][3]
Molecular Formula C7HaF2N20 [11[2][3]
Molecular Weight 170.12 g/mol [1112][3]
Physical Form Solid [11[3]

Purity ~95% [1][3]
Storage Temperature 2-8°C, Inert atmosphere [11[3]

1S/C7HAF2N20/c8-7(9)12-6-
InChl [1]
5(4-10)2-1-3-11-6/h1-3,7H

CLXJWFNKTDWPKP-
InChl Key [1]
UHFFFAOYSA-N

Synthesis

A detailed, experimentally verified synthesis protocol for 2-(Difluoromethoxy)nicotinonitrile is
not readily available in peer-reviewed literature. However, the synthesis of nicotinonitrile
derivatives is a well-established area of organic chemistry.[4] General methods for the
preparation of similar compounds often involve the dehydration of the corresponding
nicotinamide or the reaction of a halopyridine with a cyanide source.

One plausible synthetic approach could start from a suitable 2-hydroxynicotinonitrile derivative,
followed by a difluoromethylation reaction. The difluoromethylation of phenols is a known
transformation in medicinal chemistry.[1]

Below is a generalized, hypothetical workflow for the synthesis of 2-
(Difluoromethoxy)nicotinonitrile based on common synthetic strategies for related
compounds. Note: This is a theoretical pathway and has not been experimentally validated.
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Hypothetical Synthesis Workflow

Difluoromethylating Agent Solvent

e (e.g., Chlorodifluoromethane) (e.g., DMF)
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Drug Discovery Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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